Cas no 2228569-45-5 (4-bromo-2-methoxy-6-(1H-pyrazol-4-yl)phenol)

• Product Name: 4-bromo-2-methoxy-6-(1H-pyrazol-4-yl)phenol
• CAS No: 2228569-45-5
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• CID: 5900971
• PubChem ID: 165782375
• Update Time: 2025-06-08

4-bromo-2-methoxy-6-(1H-pyrazol-4-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-methoxy-6-(1H-pyrazol-4-yl)phenol
• EN300-1939164
• 2228569-45-5

• Inchi： 1S/C10H9BrN2O2/c1-15-9-3-7(11)2-8(10(9)14)6-4-12-13-5-6/h2-5,14H,1H3,(H,12,13)
• InChI Key： CORPJTJJAXMICT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C1C=NNC=1)O)OC

Computed Properties

• Exact Mass: 267.98474g/mol
• Monoisotopic Mass: 267.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.1Ų

Additional information on 4-bromo-2-methoxy-6-(1H-pyrazol-4-yl)phenol

Comprehensive Overview of 4-bromo-2-methoxy-6-(1H-pyrazol-4-yl)phenol (CAS No. 2228569-45-5)

4-bromo-2-methoxy-6-(1H-pyrazol-4-yl)phenol (CAS No. 2228569-45-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, often referred to by its abbreviated name BMPP, combines a phenolic core with a pyrazole moiety, making it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its bromine and methoxy substituents offer reactive sites for further functionalization.

The molecular structure of 4-bromo-2-methoxy-6-(1H-pyrazol-4-yl)phenol includes a phenol ring substituted at the 4-position with a bromine atom, at the 2-position with a methoxy group, and at the 6-position with a 1H-pyrazol-4-yl group. This arrangement provides a balance of electron-withdrawing and electron-donating effects, which can influence the compound's reactivity and binding affinity in biological systems. Such properties are crucial for designing kinase inhibitors or antioxidant agents, topics frequently searched in academic and industrial circles.

Recent trends in AI-driven drug discovery have highlighted the importance of compounds like BMPP. Machine learning models often predict its derivatives as potential candidates for targeting inflammatory pathways or cancer-related proteins. This aligns with growing public interest in personalized medicine and targeted therapies, as evidenced by search engine queries. Additionally, the compound's agrochemical potential is being explored, particularly in developing eco-friendly pesticides, a hot topic in sustainable agriculture.

Synthetic routes to 4-bromo-2-methoxy-6-(1H-pyrazol-4-yl)phenol typically involve cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to introduce the pyrazole ring. These methods are widely discussed in organic chemistry forums and patent literature, reflecting their industrial relevance. The compound's solubility in polar solvents like DMSO and methanol also makes it practical for high-throughput screening, a key step in modern drug development pipelines.

From a spectroscopic characterization perspective, BMPP exhibits distinct signals in NMR and mass spectrometry, which are critical for quality control. Researchers often search for "how to analyze pyrazole-containing compounds" or "interpretation of brominated phenol spectra," underscoring the need for detailed analytical data. The compound's stability under various pH conditions is another area of investigation, especially for formulations requiring long shelf lives.

In conclusion, 4-bromo-2-methoxy-6-(1H-pyrazol-4-yl)phenol (CAS No. 2228569-45-5) represents a promising scaffold in medicinal chemistry and material science. Its multifaceted applications—from biopharmaceuticals to green chemistry—align with current scientific priorities and public interest in innovative solutions. As research progresses, this compound may emerge as a cornerstone for next-generation therapeutics and sustainable technologies.